Cas no 20211-76-1 (Lanthanum(III) chloride, hydrated)

• Product Name: Lanthanum(III) chloride, hydrated
• CAS No: 20211-76-1
• MF: Cl₃H₂LaO
• MW: 263.279779911041
• MDL: MFCD28899666
• CID: 88157
• PubChem ID: 24852697
• Update Time: 2025-11-04

Lanthanum(III) chloride, hydrated Chemical and Physical Properties

Names and Identifiers

• Lanthanum(III) chloride, hydrated
• Lanthanum chloride hydrate
• Lanthanum(III) chloride hydrate
• Lanthanumchloridetrihydrate
• LANTHANUM CHLORIDE, HYDRATED
• lanthanum(3+),trichloride,hydrate
• LanthanuM chloride
• Lanthanum chloride, hydrated, reagent ACS
• LANTHANUM(III) CHLORIDE
• LANTHANUM(III)CHLORIDE HYDRATE
• Lanthanum(III) chloride hydrate, 99.9% metals basis
• LANTHANUM CHLORIDE HYDRATED,64.5-70% LACL3
• Lanthanum Chloride Hydrate 99.9%

• MDL： MFCD28899666
• Inchi： 1S/3ClH.La.H2O/h3*1H;;1H2/q;;;+3;/p-3
• InChI Key： NUXZAAJDCYMILL-UHFFFAOYSA-K
• SMILES： [La](Cl)(Cl)Cl.O

Computed Properties

• Exact Mass: 261.82300

Experimental Properties

• Color/Form: Not determined
• Melting Point: 92-93 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Soluble in ethanol
• Water Partition Coefficient: Soluble in water and ethanol.
• PSA: 9.23000
• LogP: 2.00420
• Merck: 14,5363
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Lanthanum(III) chloride, hydrated Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• RTECS：OE4375000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lanthanum(III) chloride, hydrated

Lanthanum(III) Chloride Hydrated: A Comprehensive Overview

Lanthanum(III) chloride hydrated, also known as LaCl3·nH2O, is a chemical compound with the CAS number 20211-76-1. This compound is a hydrated form of lanthanum(III) chloride, which is a rare earth salt with significant applications in various fields. The hydrated form of this compound is particularly important due to its stability and solubility properties, making it suitable for a wide range of industrial and research applications.

Lanthanum(III) chloride is a key component in the production of rare earth metals and their compounds. It is widely used in the manufacturing of high-performance materials, such as advanced ceramics, glass polishing agents, and catalysts. Recent studies have highlighted its potential in the development of solid-state batteries, where it serves as an electrolyte material due to its excellent ionic conductivity and thermal stability.

The hydrated form of lanthanum(III) chloride, LaCl3·nH2O, is characterized by its ability to form stable aqueous solutions. This property makes it highly valuable in chemical synthesis and as a precursor for other lanthanum-based compounds. Researchers have recently explored its role in the synthesis of nanoparticles, where it acts as a reducing agent or template for the formation of highly uniform nanomaterials with tailored properties.

In the field of optics, lanthanum(III) chloride has been utilized in the production of high-refractive-index glasses and optical coatings. These materials are critical for advanced optical systems, such as those used in telecommunications and laser technology. Recent advancements have focused on optimizing the incorporation of lanthanum-based compounds into these systems to enhance their performance and durability.

Beyond traditional applications, LaCl3·nH2O has gained attention in biomedical research. Studies have shown that lanthanum-based compounds can interact with biological systems in ways that may be beneficial for drug delivery or imaging applications. For instance, researchers are investigating the use of lanthanum nanoparticles as carriers for targeted drug delivery, leveraging their biocompatibility and ability to encapsulate therapeutic agents.

The synthesis and characterization of lanthanum(III) chloride hydrated have also been subjects of recent scientific inquiry. Advanced techniques, such as X-ray diffraction and thermogravimetric analysis, have been employed to study its crystal structure and hydration behavior under various conditions. These studies provide deeper insights into the material's properties and guide its application in diverse fields.

In conclusion, lanthanum(III) chloride hydrated (CAS No: 20211-76-1) is a versatile compound with a wide range of applications across multiple disciplines. From materials science to biomedical research, its unique properties continue to drive innovation and exploration. As scientific advancements unfold, the potential uses of this compound are expected to expand further, solidifying its importance in both industrial and academic realms.